1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: 1',5'-dimethylspiro[1,3-dioxane-2,3'-indole]-2'-one
• InChI: InChI=1S/C13H15NO3/c1-9-4-5-11-10(8-9)13(12(15)14(11)2)16-6-3-7-17-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: OJPSPGSAMNFFFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23OCCCO3)C
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is also known as spiroindolinone and has a unique spirocyclic structure that makes it an attractive target for synthetic chemists.

Mechanism of Action

The mechanism of action of 1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is not fully understood, but it is believed to involve the inhibition of kinase activity. The compound has been shown to inhibit the activity of several kinases, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β), which are involved in cell proliferation and survival. The inhibition of kinase activity leads to the induction of apoptosis in cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been shown to exhibit potent anticancer activity in various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been investigated for its potential use as a fluorescent probe for detecting biological molecules. In addition, it has been shown to exhibit low toxicity in animal models, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is its unique spirocyclic structure, which makes it an attractive target for synthetic chemists. The compound is also relatively easy to synthesize in the laboratory, making it readily available for various applications. However, one of the limitations of the compound is its low solubility in aqueous solutions, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the research and development of 1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. One of the most promising areas of research is the development of the compound as a cancer therapy. Further studies are needed to elucidate the mechanism of action of the compound and to optimize its potency and selectivity against cancer cells. The compound also has potential applications in the field of organic electronics, where it can be used as a building block for the synthesis of novel materials with unique electronic properties. Additionally, the compound can be further investigated for its potential use as a fluorescent probe for detecting biological molecules.

Scientific Research Applications

1',5'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. The compound has been shown to exhibit potent anticancer activity by inhibiting the activity of kinases involved in cell proliferation and survival. It has also been investigated for its potential use as a fluorescent probe for detecting biological molecules, such as DNA and proteins.